Cas no 926271-83-2 (N-(4-Amino-2-methylphenyl)-2-methoxyacetamide)

• Product Name: N-(4-Amino-2-methylphenyl)-2-methoxyacetamide
• CAS No: 926271-83-2
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 1076018
• PubChem ID: 16775025
• Update Time: 2025-11-02

N-(4-Amino-2-methylphenyl)-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Amino-2-methylphenyl)-2-methoxyacetamide
• N-(4-amino-2-methylphenyl)-2-methoxyacetamide(SALTDATA: FREE)
• BMB27183
• CS-0118551
• DTXSID90588286
• BS-39849
• MFCD09047444
• 926271-83-2
• AKOS000102261

• MDL： MFCD09047444
• Inchi： 1S/C10H14N2O2/c1-7-5-8(11)3-4-9(7)12-10(13)6-14-2/h3-5H,6,11H2,1-2H3,(H,12,13)
• InChI Key： YXWPCADWCCAKMF-UHFFFAOYSA-N
• SMILES： O(C)CC(NC1C=CC(=CC=1C)N)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.185
• Boiling Point: 288.813°C at 760 mmHg
• Flash Point: 128.47°C
• Refractive Index: 1.598

Additional information on N-(4-Amino-2-methylphenyl)-2-methoxyacetamide

Comprehensive Overview of N-(4-Amino-2-methylphenyl)-2-methoxyacetamide (CAS No. 926271-83-2)

N-(4-Amino-2-methylphenyl)-2-methoxyacetamide (CAS No. 926271-83-2) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of methoxyacetamide derivatives, which are increasingly studied for their potential in drug development and material science. Its unique molecular structure, featuring an amino group and a methoxy moiety, makes it a versatile intermediate in synthetic chemistry.

The growing interest in N-(4-Amino-2-methylphenyl)-2-methoxyacetamide is driven by its role in the synthesis of bioactive molecules. Researchers are particularly focused on its potential as a building block for small-molecule inhibitors and targeted therapies. With the rise of personalized medicine and precision drug design, compounds like this are gaining traction in academic and industrial labs. Its CAS number 926271-83-2 is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

One of the key advantages of N-(4-Amino-2-methylphenyl)-2-methoxyacetamide is its stability under various reaction conditions, making it suitable for multi-step synthetic processes. The methoxyacetamide group enhances solubility, which is critical for formulations in drug delivery systems. Recent studies have explored its utility in cancer research, where derivatives of this compound show promise in modulating specific cellular pathways. This aligns with the current trend of exploring novel chemotherapeutic agents with fewer side effects.

From an industrial perspective, the demand for high-purity intermediates like CAS 926271-83-2 is rising due to stringent regulatory requirements in pharmaceutical manufacturing. Companies are investing in scalable synthesis methods to ensure consistent quality. Additionally, the compound’s structural motifs are being investigated for applications in agrochemicals and functional materials, broadening its commercial appeal.

Environmental and safety considerations are also paramount when working with N-(4-Amino-2-methylphenyl)-2-methoxyacetamide. While it is not classified as hazardous, proper handling protocols are essential to minimize risks. The compound’s biodegradability and eco-friendly profile are often highlighted in green chemistry discussions, resonating with the global push for sustainable practices.

In summary, N-(4-Amino-2-methylphenyl)-2-methoxyacetamide (CAS No. 926271-83-2) is a compound of growing importance in both research and industry. Its versatility, combined with emerging applications in drug discovery and material science, positions it as a valuable asset for scientists and manufacturers alike. As advancements in synthetic methodologies continue, this compound is likely to play an even more prominent role in innovation.